BE“GHE Foundational & Exploratory

Check Availability & Pricing

physicochemical properties of 2,2-
Difluorobenzo[d]dioxol-5-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2,2-Difluorobenzo[d][1,3]dioxol-5-

amine

Cat. No.: B074831

Compound Name:

An In-Depth Technical Guide to the Physicochemical Properties of 2,2-Difluorobenzo[d]dioxol-
5-amine

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and analysis of 2,2-Difluorobenzo[d]dioxol-5-amine, a key intermediate in various
chemical syntheses. The information is intended for researchers, scientists, and professionals
in the field of drug development and chemical manufacturing.

Core Physicochemical Properties

2,2-Difluorobenzol[d]dioxol-5-amine, with the CAS number 1544-85-0, is a fluorinated aromatic
amine.[1] Its physicochemical properties are summarized in the table below, providing a clear
comparison of its key characteristics.
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Property Value Source(s)
Molecular Formula C7H5F2NO2 [1]
Molecular Weight 173.12 g/mol

Appearance Clear, colorless to brown liquid

95-97°C @ 12 mmHg; 259.6°C

Boiling Point
@ 760 mmHg
Density 1.51 + 0.1 g/cm? (Predicted)
N Not miscible or difficult to mix
Solubility )
in water
pKa 4.18 £ 0.40 (Predicted)
Refractive Index 1.498
1S/C7H5F2NO2/c8-7(9)11-5-
InChl 2-1-4(10)3-6(5)12-7/h1-
3H,10H2
CVYQRDKVWVBOFP-
InChlKey
UHFFFAOYSA-N
NC1=CC2=C(OC(F)
SMILES [1]

(F)02)C=C1

Keep in a dark place, sealed in
N dry, at 2-8°C or inert
Storage Conditions
atmosphere at room

temperature.

Experimental Protocols
Synthesis of 2,2-Difluorobenzo[d]dioxol-5-amine

While detailed, step-by-step experimental protocols for the synthesis of 2,2-
Difluorobenzo[d]dioxol-5-amine are proprietary to manufacturers, a general synthetic route can
be outlined. The synthesis typically involves the nitration of 2,2-difluoro-1,3-benzodioxole
followed by the reduction of the resulting nitro group to an amine.
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A generalized workflow for this synthesis is depicted below.
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A generalized synthetic workflow for 2,2-Difluorobenzo[d]dioxol-5-amine.

Analytical Characterization

To ensure the identity and purity of 2,2-Difluorobenzo[d]dioxol-5-amine, a series of analytical
tests are typically performed. These methods provide qualitative and quantitative data about

the compound's structure and purity.

The general workflow for the analytical characterization is outlined in the following diagram.
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A typical workflow for the analytical characterization of the compound.

Applications in Synthesis

2,2-Difluorobenzo[d]dioxol-5-amine is a valuable building block in organic synthesis. It serves
as a key intermediate in the production of pharmaceuticals, agrochemicals, and other specialty
chemicals.[2] For instance, it is a precursor in the synthesis of more complex molecules, such
as Lumacaftor, a drug used to treat cystic fibrosis.[3]

The role of 2,2-Difluorobenzo[d]dioxol-5-amine as a chemical intermediate is illustrated below.
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The role of 2,2-Difluorobenzo[d]dioxol-5-amine as a versatile chemical intermediate.

Safety Information

2,2-Difluorobenzold]dioxol-5-amine is classified as harmful and an irritant. It is harmful if
swallowed, inhaled, or in contact with skin. It can also cause irritation to the eyes, respiratory
system, and skin. The GHS hazard statements associated with this compound are H317 (May
cause an allergic skin reaction), H319 (Causes serious eye irritation), and H412 (Harmful to
aquatic life with long-lasting effects). Recommended precautionary statements include P261
(Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective
clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously
with water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing). Appropriate personal protective equipment (PPE), including gloves, safety glasses,
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and a lab coat, should be worn when handling this chemical. All work should be conducted in a
well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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